N-benzylglucamine dithiocarbamate
N-benzylglucamine dithiocarbamate
Brand Name:
Vulcanchem
CAS No.:
110771-92-1
VCID:
VC0009940
InChI:
InChI=1S/C14H21NO5S2/c16-8-11(18)13(20)12(19)10(17)7-15(14(21)22)6-9-4-2-1-3-5-9/h1-5,10-13,16-20H,6-8H2,(H,21,22)/t10-,11+,12+,13+/m0/s1
SMILES:
C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S
Molecular Formula:
C14H21NO5S2
Molecular Weight:
347.5 g/mol
N-benzylglucamine dithiocarbamate
CAS No.: 110771-92-1
Main Products
VCID: VC0009940
Molecular Formula: C14H21NO5S2
Molecular Weight: 347.5 g/mol
| CAS No. | 110771-92-1 |
|---|---|
| Product Name | N-benzylglucamine dithiocarbamate |
| Molecular Formula | C14H21NO5S2 |
| Molecular Weight | 347.5 g/mol |
| IUPAC Name | benzyl-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]carbamodithioic acid |
| Standard InChI | InChI=1S/C14H21NO5S2/c16-8-11(18)13(20)12(19)10(17)7-15(14(21)22)6-9-4-2-1-3-5-9/h1-5,10-13,16-20H,6-8H2,(H,21,22)/t10-,11+,12+,13+/m0/s1 |
| Standard InChIKey | SCJXRYDTCFHSQX-UMSGYPCISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S |
| SMILES | C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S |
| Canonical SMILES | C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S |
| Related CAS | 102996-80-5 (hydrochloride salt) |
| Synonyms | enzylglucamine-N-carbodithioate BGDTC N-benzyl-N-dithiocarboxy-D-glucamine N-benzylglucamine dithiocarbamate N-benzylglucamine dithiocarbamate, sodium salt NBG-DTC |
| PubChem Compound | 105107 |
| Last Modified | Nov 11 2021 |
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